Cas no 1595938-46-7 (4-Bromo-6-(4-ethylphenyl)pyrimidine)

• Product Name: 4-Bromo-6-(4-ethylphenyl)pyrimidine
• CAS No: 1595938-46-7
• MF: C₁₂H₁₁BrN₂
• MW: 263.133141756058
• CID: 5056292
• Update Time: 2023-08-25

4-Bromo-6-(4-ethylphenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6-(4-ethylphenyl)pyrimidine
• 4-Bromo-6-(4-ethylphenyl)pyrimidine

• Inchi： 1S/C12H11BrN2/c1-2-9-3-5-10(6-4-9)11-7-12(13)15-8-14-11/h3-8H,2H2,1H3
• InChI Key： COKDHRSULPCUIF-UHFFFAOYSA-N
• SMILES： BrC1=CC(C2C=CC(=CC=2)CC)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 190
• XLogP3: 3.7
• Topological Polar Surface Area: 25.8